Cas no 13067-93-1 (CYP Standard)

• Product Name: CYP Standard
• CAS No: 13067-93-1
• MF: C₁₅H₁₄NO₂PS
• MW: 303.315923213959
• CID: 149789
• Update Time: 2025-04-19

CYP Standard Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,P-phenyl-, O-(4-cyanophenyl) O-ethyl ester
• Cyanofenphos
• Cyanofenphos Solution
• (RS)-(O-4-cyanophenyl O-ethyl phenylphosphonothioate)
• (Ξ)-[O-4-(cyanophenyl) O-ethyl phenylphosphonothioate]
• CYP
• cyp (jmaf)
• ent25,832
• O-(4-cyanophenyl) O-ethyl P-phenylphosphonothioate
• O-4-cyanophenyl O-ethyl phenylphosphonothioate
• OMS 870
• O-p-cyanophenyl O-ethyl phenyl-phosphonothioate
• O-p-cyanophenyl O-ethyl phenylphosphonothionate
• racemic O-(4-cyanophenyl) O-ethyl phenylphosphonothionate
• s4087
• SUD
• Surazon
• Surecide
• Cyanophenphos
• Monsanto CP-19699
• O-Ethyl O-(4-cyanophenyl) phenylphosphonothioate
• PPIG
• cp19699
• b-10094
• S 4087
• CYP Standard

• Inchi： 1S/C15H14NO2PS/c1-2-17-19(20,15-6-4-3-5-7-15)18-14-10-8-13(12-16)9-11-14/h3-11H,2H2,1H3
• InChI Key： LRNJHZNPJSPMGK-UHFFFAOYSA-N
• SMILES： S=P(C1C=CC=CC=1)(OCC)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 303.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.26
• Melting Point: 93-96 ºC
• Flash Point: >100 °C
• Refractive Index: nD25 1.5839
• PSA: 84.15000
• LogP: 4.25918
• Solubility: Not determined

CYP Standard Security Information

• Hazardous Material transportation number：2783
• WGK Germany：3
• Hazard Category Code： 21-25-36-39/25-51/53-20/21/22-11
• Safety Instruction： 36/37-45-61-26
• RTECS：TB1750000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in mice (mg/kg): 46 orally, 145 s.c., 45 i.p.; LD50 in male, female rats (mg/kg): 60, 28.5 orally (Nishizawa)
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates Phenyl phenylphosphonothioates